(5,6-Dihydro-4H-[1,3]thiazin-2-yl)-(3-trifluoromethyl-phenyl)-amine

• IUPAC Name: N-[3-(trifluoromethyl)phenyl]-5,6-dihydro-4H-1,3-thiazin-2-amine
• InChI: InChI=1S/C11H11F3N2S/c12-11(13,14)8-3-1-4-9(7-8)16-10-15-5-2-6-17-10/h1,3-4,7H,2,5-6H2,(H,15,16)
• InChI Key: HTFGSFVRDNBLNS-UHFFFAOYSA-N
• Canonical SMILES: C1CN=C(SC1)NC2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C11H11F3N2S
• DSSTOX Substance ID: DTXSID701326600
• Molecular Weight: 260.28 g/mol
• Solubility: 33.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 102389-25-3

Description

“(5,6-Dihydro-4H-[1,3]thiazin-2-yl)-(3-trifluoromethyl-phenyl)-amine” is a chemical compound with the molecular formula C11H11F3N2S and a molecular weight of 260.28. It’s a specialty product used for proteomics research.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES notation: C1CN=C(SC1)NC2=CC=CC(=C2)C(F)(F)F. This notation provides a way to represent the structure using ASCII strings.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 260.28. Other physical and chemical properties like melting point, boiling point, solubility, etc., are not specified in the available resources.

Scientific Research Applications

Synthetic Applications

Research has shown interest in the synthesis and structural properties of novel thiazine derivatives due to their potential applications in producing materials with desirable spectroscopic characteristics. For example, the study by Issac & Tierney (1996) explores the synthetic route and spectroscopic properties of substituted 2-trichloromethyl-3-phenyl-1,3-thiazolidin-4-ones, which could provide a foundation for understanding the chemical behavior and potential applications of “(5,6-Dihydro-4H-[1,3]thiazin-2-yl)-(3-trifluoromethyl-phenyl)-amine” in materials science and spectroscopy Issac & Tierney, 1996.

Biomedical Research

Thiazine and its derivatives have been explored for various biomedical applications, including their roles in anticancer, antimicrobial, and antifungal activities. The review by Choudhary, Silakari, & Singh (2018) focuses on the chemistry of thiazine derivatives, highlighting their multifaceted pharmacological profiles, which could suggest similar potential uses for “this compound” in the development of new therapeutic agents Choudhary, Silakari, & Singh, 2018.

Environmental Applications

The study on efficient PFAS removal by amine-functionalized sorbents by Ateia et al. (2019) reviews the use of amine-containing sorbents for pollutant removal in water treatment. This could imply potential environmental applications for “this compound,” especially if the compound exhibits similar amine functionalities conducive to sorption processes Ateia et al., 2019.

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available resources. As with any chemical, it should be handled with appropriate safety measures.

Future Directions

The future directions for the use of this compound are not specified in the available resources. Given its use in proteomics research, it could potentially be used in the development of new techniques or treatments in this field.